N-(4-((4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide

Specification

• CAS No.: 946232-76-4
• Molecular Formula: C19H25N5O4S
• Molecular Weight: 419.5
• IUPAC Name: N-[4-[4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]sulfonylphenyl]acetamide
• Standard InChI: InChI=1S/C19H25N5O4S/c1-4-28-19-13-18(20-14(2)21-19)23-9-11-24(12-10-23)29(26,27)17-7-5-16(6-8-17)22-15(3)25/h5-8,13H,4,9-12H2,1-3H3,(H,22,25)
• Standard InChI Key: BHSOTXCHVUQRKC-UHFFFAOYSA-N
• SMILES: CCOC1=NC(=NC(=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)C)C

Introduction

N-(4-((4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide is a complex organic compound belonging to the sulfonamide class, which is known for its diverse biological activities, including antibacterial and anti-inflammatory properties. This compound features a unique structure that includes a sulfonamide group, an acetamide group, and a piperazine moiety, contributing to its potential pharmacological effects.

Key Structural Features:

• Molecular Formula: C19H25N5O4S

• Molecular Weight: 419.5 g/mol

• Functional Groups: Sulfonamide, acetamide, piperazine

Synthesis of N-(4-((4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide

The synthesis of this compound typically involves multi-step reactions starting from simpler precursors. One common method includes the reaction of 6-ethoxy-2-methylpyrimidin-4-amine with piperazine derivatives, followed by acylation to introduce the acetamide functionality. The synthesis process is crucial for ensuring that the final product retains the desired chemical properties and biological activity.

Synthesis Steps:

• Preparation of Precursors: Synthesis of 6-ethoxy-2-methylpyrimidin-4-amine and piperazine derivatives.

• Coupling Reaction: Reaction of the pyrimidine derivative with piperazine to form the piperazine moiety.

• Acylation: Introduction of the acetamide group through acylation reactions.

Chemical Stability:

• Environmental Factors: pH, temperature, and solvent choice can affect stability.

• Reactivity: Presence of multiple functional groups influences reactivity under different conditions.

Mechanism of Action and Biological Activity

The mechanism of action for this compound is likely related to its ability to inhibit specific enzymes or receptors in biological systems. Sulfonamides are known to inhibit bacterial dihydropteroate synthase, interfering with folate synthesis in bacteria. Modifications in the structure can significantly affect potency and selectivity against target enzymes.

Potential Applications:

• Antibacterial Agents: Inhibition of bacterial enzymes.

• Anti-inflammatory Agents: Potential anti-inflammatory effects due to sulfonamide moiety.

Research Findings and Future Directions

Research on similar compounds has shown that structural modifications can enhance biological activity. Further studies are needed to explore the full potential of N-(4-((4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide in medicinal chemistry.

Data Table: Comparison of Sulfonamide Derivatives

Compound Name	Molecular Formula	Molecular Weight	Potential Applications
N-(4-((4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide	C19H25N5O4S	419.5 g/mol	Antibacterial, Anti-inflammatory
N-{4-[(2-methylpiperidin-1-yl)sulfonyl]phenyl}acetamide	Not specified	296.39 g/mol	Potential therapeutic applications